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Compound of Interest

Compound Name: VU0357017 hydrochloride

Cat. No.: B1684057

Essential Safety and Handling Guide for VU0357017
Hydrochloride

For Researchers, Scientists, and Drug Development Professionals

This guide provides critical safety and logistical information for the handling and disposal of
VU0357017 hydrochloride, a potent and selective M1 muscarinic acetylcholine receptor
agonist. Given its biological activity and potential hazards, adherence to strict safety protocols
is imperative to ensure personnel safety and prevent environmental contamination.

Hazard Identification and Classification

VUO0357017 hydrochloride is classified with the following hazards according to the Globally
Harmonized System (GHS).[1]
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Hazard Class Category GHS Code Hazard Statement
Acute Toxicity, Oral Category 4 H302 Harmful if swallowed
Skin o

) o Category 2 H315 Causes skin irritation
Corrosion/Irritation
Serious Eye Causes serious eye

o Category 2A H319 o
Damage/Irritation irritation
Specific Target Organ May cause respirator
P o J g Category 3 H335 ) .y ) P Y
Toxicity irritation
Signal Word: Warning
Pictograms:

Personal Protective Equipment (PPE)

A risk assessment should be conducted for all procedures involving VU0357017
hydrochloride to determine the appropriate level of PPE. The following table outlines minimum
PPE requirements for common laboratory activities.
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L Minimum PPE )
Activity . Rationale
Requirements

- Chemical fume hood or

o ) ) ventilated balance enclosure- o o
Weighing and Dispensing ] o High risk of aerosolization and
) Disposable lab coat with tight ) )
(Solid Form) o inhalation of potent powder.
cuffs- Double nitrile gloves-

Safety goggles and face shield

- Chemical fume hood-

Solution Preparation and Disposable lab coat- Nitrile Potential for splashes and
Handling gloves- Safety glasses with generation of aerosols.
side shields

To prevent skin contact with

In-vivo Dosing and Animal - Lab coat- Nitrile gloves- the compound and
Handling Safety glasses contaminated animal bedding
or excreta.

It is crucial to select gloves with appropriate chemical resistance.[2][3] Always consult the glove
manufacturer's compatibility charts.

Operational Plans: Step-by-Step Guidance

1. Preparation and Weighing:
» Before handling, ensure you have read and understood the Safety Data Sheet (SDS).[1]

o Work within a certified chemical fume hood or a ventilated enclosure to minimize inhalation
exposure.

o Wear the appropriate PPE as outlined in the table above.
» Use dedicated spatulas and weigh boats. Clean all equipment thoroughly after use.
2. Solution Preparation:

e VU0357017 hydrochloride is soluble in water (up to 25 mM) and DMSO (up to 5 mM).[4]
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Prepare solutions in a chemical fume hood.
Add solvent to the solid compound slowly to avoid splashing.

If sonication or gentle heating is required to aid dissolution, ensure the container is properly
sealed.

. Storage:
Store the solid compound at +4°C.[4]

Stock solutions should be prepared fresh for use. If storage is necessary, store at -20°C for
up to one month.[5]

Ensure containers are clearly labeled with the compound name, concentration, solvent, and
date of preparation.

. Spill Management:

Small Spills (Solid):

[¢]

Gently cover the spill with absorbent paper towels to avoid raising dust.

[¢]

Dampen the paper towels with a suitable solvent (e.g., water or ethanol) to wet the
powder.

[¢]

Carefully wipe up the spill, working from the outside in.

[e]

Place all contaminated materials in a sealed bag for hazardous waste disposal.

o

Clean the spill area with soap and water.
Small Spills (Liquid):

o Absorb the spill with an inert absorbent material (e.g., vermiculite, sand, or chemical
absorbent pads).
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o Collect the contaminated absorbent material into a sealed container for hazardous waste
disposal.

o Clean the spill area with soap and water.
e Large Spills:
o Evacuate the area and prevent entry.

o Contact your institution's Environmental Health and Safety (EHS) department immediately.

Disposal Plan

All waste contaminated with VU0357017 hydrochloride must be treated as hazardous
chemical waste.

e Solid Waste: Collect all contaminated PPE (gloves, lab coats), weigh boats, and other
disposable materials in a dedicated, sealed, and clearly labeled hazardous waste container.

o Liquid Waste: Collect all waste solutions in a compatible, sealed, and clearly labeled
hazardous waste container. Do not pour down the drain.

e Sharps: All contaminated sharps (needles, scalpels, Pasteur pipettes) must be disposed of in
a designated sharps container for hazardous waste.

» Follow all institutional and local regulations for the disposal of hazardous chemical waste.

Diagrams and Workflows
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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